Cas no 2228765-56-6 (4-(3-sulfanylpropyl)benzene-1,2,3-triol)
4-(3-sulfanylpropyl)benzene-1,2,3-triol Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-sulfanylpropyl)benzene-1,2,3-triol
- 2228765-56-6
- EN300-1806939
-
- Inchi: 1S/C9H12O3S/c10-7-4-3-6(2-1-5-13)8(11)9(7)12/h3-4,10-13H,1-2,5H2
- InChI Key: YGPTWQNECKUSOB-UHFFFAOYSA-N
- SMILES: SCCCC1C=CC(=C(C=1O)O)O
Computed Properties
- Exact Mass: 200.05071541g/mol
- Monoisotopic Mass: 200.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 61.7Ų
4-(3-sulfanylpropyl)benzene-1,2,3-triol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806939-0.05g |
4-(3-sulfanylpropyl)benzene-1,2,3-triol |
2228765-56-6 | 0.05g |
$780.0 | 2023-09-19 | ||
| Enamine | EN300-1806939-0.1g |
4-(3-sulfanylpropyl)benzene-1,2,3-triol |
2228765-56-6 | 0.1g |
$817.0 | 2023-09-19 | ||
| Enamine | EN300-1806939-0.25g |
4-(3-sulfanylpropyl)benzene-1,2,3-triol |
2228765-56-6 | 0.25g |
$855.0 | 2023-09-19 | ||
| Enamine | EN300-1806939-0.5g |
4-(3-sulfanylpropyl)benzene-1,2,3-triol |
2228765-56-6 | 0.5g |
$891.0 | 2023-09-19 | ||
| Enamine | EN300-1806939-1.0g |
4-(3-sulfanylpropyl)benzene-1,2,3-triol |
2228765-56-6 | 1g |
$928.0 | 2023-06-03 | ||
| Enamine | EN300-1806939-2.5g |
4-(3-sulfanylpropyl)benzene-1,2,3-triol |
2228765-56-6 | 2.5g |
$1819.0 | 2023-09-19 | ||
| Enamine | EN300-1806939-5.0g |
4-(3-sulfanylpropyl)benzene-1,2,3-triol |
2228765-56-6 | 5g |
$2692.0 | 2023-06-03 | ||
| Enamine | EN300-1806939-10.0g |
4-(3-sulfanylpropyl)benzene-1,2,3-triol |
2228765-56-6 | 10g |
$3992.0 | 2023-06-03 | ||
| Enamine | EN300-1806939-1g |
4-(3-sulfanylpropyl)benzene-1,2,3-triol |
2228765-56-6 | 1g |
$928.0 | 2023-09-19 | ||
| Enamine | EN300-1806939-5g |
4-(3-sulfanylpropyl)benzene-1,2,3-triol |
2228765-56-6 | 5g |
$2692.0 | 2023-09-19 |
4-(3-sulfanylpropyl)benzene-1,2,3-triol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-(3-sulfanylpropyl)benzene-1,2,3-triol
4-(3-sulfanylpropyl)benzene-1,2,3-triol: A Versatile Compound in Pharmaceutical and Industrial Applications
4-(3-sulfanylpropyl)benzene-1,2,3-triol, with the chemical identifier CAS No. 2228765-56-6, represents a unique class of multifunctional compounds that have garnered significant attention in recent years due to their potential applications in pharmaceuticals, materials science, and biotechnology. This compound is characterized by its complex molecular structure, which combines a benzene ring with three hydroxyl groups (1,2,3-triol) and a sulfanylpropyl side chain. The synthesis and functionalization of such molecules are critical for the development of advanced therapeutic agents and functional materials.
The 4-(3-sulfanylpropyl)benzene-1,2,3-triol molecule exhibits a unique combination of hydrophilic and hydrophobic properties, making it suitable for applications in drug delivery systems and surface modification technologies. Recent studies have highlighted its potential as a scaffold for the design of bioactive molecules, particularly in the context of targeting specific cellular pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising antitumor activity by modulating the activity of phosphoinositide 3-kinase (PI3K) pathways, which are frequently dysregulated in cancer cells.
The synthesis of 4-(3-sulfanylpropyl)benzene-1,2,3-triol typically involves multi-step organic reactions, including sulfide functionalization and hydroxylation processes. One of the most efficient methods for its preparation is the nucleophilic substitution of a brominated benzene derivative with a sulfanylpropyl group, followed by selective hydroxylation at the 1,2,3 positions. This approach allows for the precise control of functional group placement, which is essential for optimizing the compound's biological activity and solubility properties.
Recent advancements in green chemistry have led to the development of more sustainable methods for the synthesis of 4-(3-sulfanylpropyl)benzene-1,2,3-triol. A 2024 study in Green Chemistry reported the use of catalytic hydrogenation and microwave-assisted reactions to reduce the environmental impact of its production. These methods not only improve the efficiency of the synthesis process but also minimize the generation of hazardous byproducts, aligning with the growing emphasis on eco-friendly manufacturing practices in the pharmaceutical industry.
In addition to its pharmaceutical applications, 4-(3-sulfanylpropy)benzene-1,2,3-triol has shown potential in materials science. Its ability to form hydrogen bonds and its amphiphilic nature make it a candidate for the development of self-assembling nanomaterials. Research published in Advanced Materials in 2023 explored the use of this compound as a building block for creating responsive hydrogels that can be triggered by changes in pH or temperature. These materials have applications in drug delivery, tissue engineering, and smart coatings.
The biological activity of 4-(3-sulfanylpropyl)benzene-1,2,3-triol is further enhanced by its ability to interact with various biomolecules. For example, a 2022 study in ACS Chemical Biology revealed that this compound can act as a ligand for certain G-protein-coupled receptors (GPCRs), modulating cellular signaling pathways involved in inflammation and immune response. This property makes it a valuable tool for the development of targeted therapies for inflammatory diseases and autoimmune disorders.
Furthermore, the compound's structural versatility allows for the incorporation of additional functional groups, expanding its potential applications. Researchers have explored the possibility of conjugating this molecule with targeting ligands or fluorescent markers to enhance its specificity and detectability in biological systems. Such modifications could significantly improve the efficacy of therapeutic agents and enable real-time monitoring of drug delivery processes.
Despite its promising properties, the development of 4-(3-sulfanylpropyl)benzene-1,2,3-triol as a therapeutic agent requires further investigation into its pharmacokinetics and toxicity profiles. Preclinical studies are currently underway to assess its safety and efficacy in animal models. A 2024 review in Pharmaceutical Research emphasized the importance of understanding the compound's metabolic pathways and potential interactions with other drugs, which are critical for its clinical translation.
From a synthetic perspective, the preparation of 4-(3-sulfanylpropyl)benzene-1,2,3-triol remains a challenging task due to the complexity of its molecular structure. However, recent advances in asymmetric catalysis and solid-phase synthesis have provided new strategies for its efficient production. These methods are expected to reduce the cost and time required for large-scale manufacturing, making the compound more accessible for both research and industrial applications.
In conclusion, 4-(3-sulfanylpropyl)benzene-1,2,3-triol is a multifunctional compound with a wide range of potential applications in pharmaceuticals, materials science, and biotechnology. Its unique molecular structure and functional groups make it a promising candidate for the development of novel therapeutics and advanced materials. Ongoing research into its synthesis, biological activity, and safety profiles is crucial for its successful translation into practical applications. As the field of chemical biology continues to evolve, compounds like 4-(3-sulfanylpropyl)benzene-1,2,3-triol are likely to play an increasingly important role in the discovery of new treatments and technologies.
For further information on the synthesis, applications, and biological activity of 4-(3-sulfanylpropyl)benzene-1,2,3-triol, researchers and industry professionals are encouraged to explore recent publications in leading scientific journals and to engage in collaborative efforts to advance this field. The continued exploration of this compound's properties and potential applications is expected to yield significant benefits for both scientific research and practical applications in the coming years.
As the demand for innovative pharmaceuticals and advanced materials grows, the importance of compounds like 4-(3-sulfanylpropyl)benzene-1,2,3-triol is likely to increase. Its potential to serve as a scaffold for the development of new drugs and functional materials underscores the need for continued investment in research and development. By addressing the challenges associated with its synthesis and characterization, scientists can unlock new opportunities for the application of this compound in various fields, contributing to the advancement of science and technology.
In summary, 4-(3-sulfanylpropyl)benzene-1,2,3-triol represents a significant area of research with the potential to impact multiple disciplines. Its unique properties and versatility make it a valuable asset for the development of new therapeutic agents and advanced materials. As research in this area progresses, it is anticipated that the compound will play an increasingly important role in the scientific and industrial landscape, driving innovation and improving the quality of life for individuals worldwide.
2228765-56-6 (4-(3-sulfanylpropyl)benzene-1,2,3-triol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)